1,3-Diisopropylurea-d14
Description
Properties
Molecular Formula |
C₇H₂D₁₄N₂O |
|---|---|
Molecular Weight |
158.3 |
Synonyms |
Diptocarpamidine-d14; N,N’-Bis(1-methylethyl)urea-d14; N,N’-Diisopropylurea-d14; NSC 112719-d14 |
Origin of Product |
United States |
Comparison with Similar Compounds
Data Tables
Research Findings
- Deuterium Labeling : this compound’s deuterium substitution improves detection sensitivity in LC-MS studies, enabling precise quantification in environmental samples .
- Degradation Pathways: Comparative studies show non-deuterated 1,3-Diisopropylurea degrades faster under UV exposure, highlighting deuterium’s stabilizing effect .
- Toxicological Gaps: 3-[3-(Dimethylamino)propyl]-1-phenylurea’s undefined toxicity profile underscores the need for further ecotoxicological assessments .
Notes
- Isotopic Advantages : Deuterium in this compound minimizes metabolic interference, making it ideal for long-term environmental tracing.
- Safety Prioritization : Both phenylurea and isopropylurea derivatives require rigorous handling protocols due to insufficient toxicological data .
- Regulatory Compliance : All compounds adhere to GHS/CLP regulations (e.g., EC1272/08), emphasizing precautionary labeling .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
